N-Methyl-4-(2-methoxy-4-nitrophenoxymethyl)piperidine

• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 4-[(2-methoxy-4-nitrophenoxy)methyl]-1-methylpiperidine
• InChI: InChI=1S/C14H20N2O4/c1-15-7-5-11(6-8-15)10-20-13-4-3-12(16(17)18)9-14(13)19-2/h3-4,9,11H,5-8,10H2,1-2H3
• InChI Key: VEIWAPOUEBWQKE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)COC2=C(C=C(C=C2)[N+](=O)[O-])OC

Description

N-Methyl-4-(2-methoxy-4-nitrophenoxymethyl)piperidine is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of N-formyl-4-(2-methoxy-4-nitrophenoxymethyl)piperidine (1.24 g, 4.2 mmol) in tetrahydrofuran (5 mL) under nitrogen was stirred while adding the borane solution (8.4 mL of a 1M soln in THF) then heated to 60° C. for 2 h. Further borane solution (to a total of 5 equivalents) and 20 mL tetrahydrofuran (20 mL) were added and the mixture was heated overnight. The mixture was cooled, methanol (25 mL) was added carefully followed by dichloromethane. The mixture was then washed with brine, 2M NaOH, dried over Na2SO4 and solvent evaporated. The residue was dissolved in methanol, a few drops of acetic acid added and the mixture was heated under reflux for 3 days. Evaporation of the solvent and chromatography in 9:1 dichloromethane:methanol containing 1% triethylamine afforded the product as a brown solid. 1H NMR (400 MHz, dmso-d6): 1.4-1.5 (2H, m); 1.85-2 (3H, m); 2-2.1 (2H, m); 2.8-3 (2H, m); 4.05 (3H, s); 4.15 (2H, d, J 7 Hz); 7.35 (1H, d, J 8 Hz); 7.9 (1H, d, J 2 Hz); 8.05 (1H, dd, J 2 and 8 Hz).